Cas no 1803587-30-5 (6-(bromomethyl)-5-oxaspiro2.5octan-4-one)

• Product Name: 6-(bromomethyl)-5-oxaspiro2.5octan-4-one
• CAS No: 1803587-30-5
• CID: 4616515
• PubChem ID: 86775300
• Update Time: 2025-05-19

6-(bromomethyl)-5-oxaspiro2.5octan-4-one Chemical and Physical Properties

Names and Identifiers

• 6-(bromomethyl)-5-oxaspiro2.5octan-4-one

Additional information on 6-(bromomethyl)-5-oxaspiro2.5octan-4-one

Comprehensive Overview of 6-(bromomethyl)-5-oxaspiro[2.5]octan-4-one (CAS No. 1803587-30-5)

The compound 6-(bromomethyl)-5-oxaspiro[2.5]octan-4-one (CAS No. 1803587-30-5) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique spirocyclic structure and functional groups, including the bromomethyl moiety, make it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its versatility in constructing complex molecular frameworks, particularly in the development of novel bioactive compounds and small-molecule inhibitors.

In recent years, the demand for spirocyclic compounds like 6-(bromomethyl)-5-oxaspiro[2.5]octan-4-one has surged, driven by their applications in drug discovery. The spiro[2.5]octane core is a privileged scaffold in medicinal chemistry, often associated with enhanced metabolic stability and target selectivity. This compound's bromomethyl group offers a reactive handle for further derivatization, enabling the synthesis of diverse analogs for structure-activity relationship (SAR) studies. Such features align with the growing trend of fragment-based drug design and click chemistry approaches.

The synthesis and characterization of 6-(bromomethyl)-5-oxaspiro[2.5]octan-4-one have been explored in several peer-reviewed studies, highlighting its role as a key intermediate in multi-step reactions. Its oxaspirocyclic framework is particularly appealing for designing central nervous system (CNS) therapeutics, as similar structures are found in clinically approved drugs. Additionally, the compound's potential in catalysis and material science is under investigation, with researchers exploring its utility in polymer crosslinking and ligand design.

From an industrial perspective, CAS No. 1803587-30-5 is gaining attention for its scalability and compatibility with green chemistry principles. Innovations in flow chemistry and microwave-assisted synthesis have streamlined its production, reducing waste and improving yields. These advancements resonate with the broader shift toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

Safety and handling of 6-(bromomethyl)-5-oxaspiro[2.5]octan-4-one adhere to standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, its reactivity warrants cautious storage away from strong oxidizers. This aligns with the increasing focus on laboratory safety best practices and chemical risk assessment, which are hot topics in academic and industrial forums.

In summary, 6-(bromomethyl)-5-oxaspiro[2.5]octan-4-one represents a cutting-edge tool for synthetic chemists, bridging gaps between structural complexity and functional diversity. Its applications span from drug discovery to advanced materials, making it a compound of enduring interest in both academic and industrial settings. As research continues, its role in addressing unmet medical and technological challenges is expected to expand further.